Cas no 1823815-32-2 (tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate
• CAS No: 1823815-32-2
• MF: C₁₃H₂₂F₃NO₃
• MW: 297.313894748688
• MDL: MFCD28119199
• CID: 4621833
• Update Time: 2025-05-23

tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-HYDROXY-5-METHYL-4-(TRIFLUOROMETHYL)AZEPANE-1-CARBOXYLATE
• Tert-Butyl 4-Hydroxy-5-Methyl-4-(Trifluoromethyl)Azepane-1-Carboxylate(WX641142)
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-5-methyl-4-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate

• MDL： MFCD28119199
• Inchi： 1S/C13H22F3NO3/c1-9-5-7-17(10(18)20-11(2,3)4)8-6-12(9,19)13(14,15)16/h9,19H,5-8H2,1-4H3
• InChI Key： FZLCNFZIWRHNEN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)C(O)(C(F)(F)F)CC1

Additional information on tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate

Comprehensive Analysis of tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1823815-32-2)

The compound tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1823815-32-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azepane ring, trifluoromethyl group, and tert-butyl ester, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate?" This reflects the growing interest in efficient and scalable methods for producing this compound. Recent advancements in catalysis and green chemistry have provided new pathways for its synthesis, reducing environmental impact while maintaining high yields. The incorporation of sustainable solvents and biocatalysts aligns with the global push toward eco-friendly chemical processes.

The pharmacological properties of tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate are another hot topic among researchers. Its azepane core is a common motif in CNS-targeting drugs, which are widely studied for treating neurological disorders. The trifluoromethyl group enhances metabolic stability and bioavailability, making it a key feature in drug design. These attributes have led to its exploration in neuroprotective agents and enzyme inhibitors, addressing current healthcare challenges.

In the context of agrochemical innovation, this compound's structural versatility has sparked interest in developing novel pesticides and herbicides. The trifluoromethyl group is known to improve the efficacy of agrochemicals, and its combination with the azepane ring could lead to breakthroughs in crop protection. With the rising demand for sustainable agriculture, researchers are investigating its potential as a low-toxicity alternative to conventional agrochemicals.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value industries. The compound's stability under various conditions is also a frequently searched topic, as it determines its suitability for long-term storage and transportation.

From a commercial perspective, the global market for fluorinated intermediates like this compound is expanding rapidly. Companies are investing in custom synthesis services to meet the demand from pharmaceutical and agrochemical sectors. The compound's CAS No. 1823815-32-2 is often referenced in patent literature, highlighting its role in proprietary formulations. This trend underscores its importance in intellectual property strategies for innovative chemical entities.

In summary, tert-Butyl 4-hydroxy-5-methyl-4-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1823815-32-2) is a multifaceted compound with broad applications in drug development and agrochemical research. Its unique chemical properties, combined with the industry's focus on sustainability and efficiency, position it as a key player in advancing scientific and industrial progress. As research continues, this compound is likely to play an even greater role in addressing some of the most pressing challenges in modern chemistry and biology.